Cas no 29770-72-7 (Pentanenitrile, 2-ethyl-4-methyl-)

• Product Name: Pentanenitrile, 2-ethyl-4-methyl-
• CAS No: 29770-72-7
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 1439532
• Update Time: 2024-08-15

Pentanenitrile, 2-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2-ethyl-4-methyl-

• Inchi： 1S/C8H15N/c1-4-8(6-9)5-7(2)3/h7-8H,4-5H2,1-3H3
• InChI Key： VARJVIPTAAIJST-UHFFFAOYSA-N
• SMILES： C(#N)C(CC)CC(C)C

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 0.809±0.06 g/cm3(Predicted)
• Boiling Point: 182.5±8.0 °C(Predicted)
• PSA: 23.79